(s)-2-Amino-2-(2-nitrophenyl)ethan-1-ol

Specification

• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol
• IUPAC Name: (2S)-2-amino-2-(2-nitrophenyl)ethanol
• Standard InChI: InChI=1S/C8H10N2O3/c9-7(5-11)6-3-1-2-4-8(6)10(12)13/h1-4,7,11H,5,9H2/t7-/m1/s1
• Standard InChI Key: ZVFTWSQDUOJVMD-SSDOTTSWSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)[C@@H](CO)N)[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C(=C1)C(CO)N)[N+](=O)[O-]

Introduction

(S)-2-Amino-2-(2-nitrophenyl)ethan-1-ol is an organic compound featuring a unique arrangement of functional groups, including an amino group, a hydroxyl group, and a nitro group attached to a phenyl ring. This compound is notable for its potential applications in medicinal chemistry and as a precursor in various chemical syntheses due to the reactivity of its functional groups.

Synthesis and Applications

Several synthetic routes have been developed for producing (S)-2-Amino-2-(2-nitrophenyl)ethan-1-ol. These methods can be scaled up for industrial production using continuous flow reactors and advanced purification techniques such as chromatography.

Potential Applications

• Medicinal Chemistry: Compounds similar to (S)-2-Amino-2-(2-nitrophenyl)ethan-1-ol often exhibit significant biological activities. The presence of the nitro group can lead to the formation of reactive intermediates that may interact with biological targets, influencing cellular processes.

• Antimicrobial Properties: Preliminary studies suggest that this compound may possess antimicrobial properties, making it a candidate for further pharmacological investigation.

Interaction Studies

Interaction studies involving (S)-2-Amino-2-(2-nitrophenyl)ethan-1-ol focus on its reactivity with biological targets. Research indicates that compounds with similar nitro and hydroxyl functionalities may interact with enzymes or receptors, influencing metabolic pathways or signaling mechanisms within cells.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Properties
(S)-1-(3-Nitrophenyl)ethanol	Nitro group at the meta position	Different reactivity patterns compared to ortho isomer
(S)-1-(4-Nitrophenyl)ethanol	Nitro group at the para position	Exhibits distinct chemical behavior
(S)-1-(3-Aminophenyl)ethanol	Amino group instead of nitro	Potentially different biological activities
(R,S)-1-(2-Nitrophenyl)ethanol	Racemic mixture	Includes both enantiomers affecting reactivity
(S)-2-Amino-2-(3-nitrophenyl)ethan-1-ol	Nitro group at a different position	Affects interaction dynamics due to positional isomerism

Research Findings

Preliminary studies suggest that (S)-2-Amino-2-(2-nitrophenyl)ethan-1-ol may affect nicotinamide adenine dinucleotide metabolism, which is crucial for cellular energy production and signaling pathways. Additionally, its potential antimicrobial properties make it a candidate for further investigation.